Cas no 1376381-13-3 (3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde)

• Product Name: 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde
• CAS No: 1376381-13-3
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 6312903
• PubChem ID: 52561151
• Update Time: 2025-10-11

3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26580300
• Z285676570
• AKOS030688150
• 3-methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde
• 1376381-13-3
• 3-METHOXY-4-{[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]OXY}BENZALDEHYDE
• 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde

• Inchi： 1S/C13H9F3N2O3/c1-20-10-6-8(7-19)2-3-9(10)21-12-17-5-4-11(18-12)13(14,15)16/h2-7H,1H3
• InChI Key： UAHQNIRVYZPBFK-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(N=1)OC1C=CC(C=O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 298.05652664g/mol
• Monoisotopic Mass: 298.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde

Introduction to 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde (CAS No. 1376381-13-3)

3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde, with the chemical identifier CAS No. 1376381-13-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of this compound incorporates a benzaldehyde moiety linked to a methoxy group at the 3-position and a pyrimidine ring substituted with a trifluoromethyl group at the 4-position, further connected via an oxygen atom. Such a configuration endows the molecule with distinctive electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a key structural feature that influences the reactivity and biological efficacy of many pharmaceutical compounds. Its electron-withdrawing nature enhances the metabolic stability of molecules, thereby prolonging their half-life in vivo. This characteristic is particularly advantageous in the design of drugs that require prolonged therapeutic effects. Additionally, the pyrimidine ring is a common motif in biologically active molecules, including nucleoside analogs and kinase inhibitors. The presence of this ring in 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. The combination of aromatic and heterocyclic components in 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde provides a versatile platform for further derivatization, enabling the exploration of diverse biological activities. For instance, modifications at the methoxy and benzaldehyde positions could lead to compounds with enhanced binding affinity or selectivity for specific targets. Such structural flexibility is crucial for optimizing drug candidates during preclinical and clinical development.

The benzaldehyde moiety in this compound serves as a common pharmacophore for various therapeutic applications. Benzaldehyde derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups, such as the trifluoromethyl substituent on the pyrimidine ring, further expands the potential therapeutic spectrum. Preliminary studies have suggested that compounds containing this structural motif may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. These findings are particularly relevant given the ongoing efforts to develop targeted therapies for oncological diseases.

From a synthetic chemistry perspective, 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde represents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including cross-coupling reactions, functional group transformations, and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and scalability. These approaches align with contemporary trends in synthetic organic chemistry aimed at enhancing efficiency and sustainability.

The pharmacological evaluation of 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde has revealed promising results in preclinical models. Studies indicate that this compound demonstrates moderate activity against certain cancer cell lines, possibly through mechanisms involving modulation of signal transduction pathways or inhibition of key enzymes. Additionally, its ability to interact with biological targets suggests potential applications beyond oncology, including neurodegenerative diseases and inflammatory conditions. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques have been utilized to predict the binding modes of 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde to various biological targets. These simulations provide valuable insights into how structural modifications might influence binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and identify lead compounds more efficiently.

The environmental impact of pharmaceutical development is another critical consideration in modern drug discovery. Sustainable synthetic routes are being explored to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize processes involving 3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde, ensuring that its production aligns with global efforts toward environmental stewardship.

In conclusion,3-Methoxy-4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzaldehyde (CAS No. 1376381-13-3) is a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for further exploration in drug design and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.